5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone

• IUPAC Name: 5,7-dibromo-3-(4-methoxyphenyl)-2-methylquinazolin-4-one
• InChI: InChI=1S/C16H12Br2N2O2/c1-9-19-14-8-10(17)7-13(18)15(14)16(21)20(9)11-3-5-12(22-2)6-4-11/h3-8H,1-2H3
• InChI Key: JMDZRMPQWZIEJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=CC(=C2)Br)Br)C(=O)N1C3=CC=C(C=C3)OC
• Molecular Formula: C16H12Br2N2O2
• Molecular Weight: 424.09 g/mol

Description

5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone is a chemical compound that has been extensively studied in scientific research. It is a member of the quinazolinone class of compounds, which have been shown to possess a wide range of biological activities. In

Mechanism of Action

The mechanism of action of 5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone is not fully understood. However, it has been suggested that the compound may act by inhibiting DNA synthesis or by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone has been shown to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, fungi, and bacteria. It has also been shown to possess anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

One advantage of using 5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone in lab experiments is its wide range of biological activities. However, a limitation is that the compound is not readily available and may be difficult to synthesize.

Future Directions

There are many future directions for the study of 5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone. One direction is the development of more efficient synthesis methods for the compound. Another direction is the study of the compound's mechanism of action in more detail. Additionally, the compound's potential as a therapeutic agent for various diseases should be further explored.

Synthesis Methods

The synthesis of 5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone has been reported in the literature. The synthesis involves the reaction of 4-methoxyphenylacetic acid with 2,4-dibromobenzaldehyde in the presence of sodium hydroxide to form 2-methyl-5,7-dibromo-3-(4-methoxyphenyl)benzaldehyde. The benzaldehyde is then reacted with anthranilic acid in the presence of acetic anhydride to form 5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone.

Scientific Research Applications

5,7-dibromo-3-(4-methoxyphenyl)-2-methyl-4(3H)-quinazolinone has been studied extensively for its biological activities. It has been shown to possess anticancer, antifungal, and antibacterial activities. It has also been shown to possess anti-inflammatory and antioxidant activities.